N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 2-(4-bromo-2-methylphenoxy)acetate
• InChI: InChI=1S/C17H17BrN2O3/c1-11-4-3-5-13(8-11)17(19)20-23-16(21)10-22-15-7-6-14(18)9-12(15)2/h3-9H,10H2,1-2H3,(H2,19,20)
• InChI Key: NNNAYSHRNUZDQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Br)C)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Br)C)/N
• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol

Description

N-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide, also known as BAY 11-7082, is a chemical compound that has been extensively studied for its potential therapeutic applications. BAY 11-7082 is a potent inhibitor of the nuclear factor kappa B (NF-κB) pathway, which plays a crucial role in inflammation, immunity, and cell survival.

Mechanism of Action

N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 inhibits the NF-κB pathway by targeting the inhibitor of kappa B kinase (IKK) complex, which is responsible for the activation of NF-κB. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 irreversibly inhibits the IKK complex by covalently modifying a cysteine residue in the ATP-binding pocket of the IKKβ subunit. This results in the inhibition of NF-κB activation and downstream gene expression.
Biochemical and Physiological Effects:
N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 induces apoptosis by activating the intrinsic apoptotic pathway and inhibiting the anti-apoptotic proteins Bcl-2 and Bcl-xL. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 also inhibits the expression of various genes involved in cell proliferation, angiogenesis, and metastasis. In inflammatory cells, N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 reduces the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 also inhibits the activation of immune cells, such as macrophages and T cells.

Advantages and Limitations for Lab Experiments

N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 is a potent and specific inhibitor of the NF-κB pathway, which makes it an attractive tool for studying the role of NF-κB in various biological processes. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 has been used to study the effects of NF-κB inhibition in cancer cells, inflammatory cells, and immune cells. However, N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 has some limitations for lab experiments. It is relatively unstable and can degrade over time, which requires careful handling and storage. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 can also have off-target effects on other proteins, which can complicate the interpretation of results.

Future Directions

For research include the development of more stable and specific inhibitors of the NF-κB pathway, the optimization of N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 for clinical use, and the identification of novel therapeutic targets in the NF-κB pathway. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 can also be used as a tool for studying the role of NF-κB in other biological processes, such as aging, neurodegeneration, and viral infections.

Synthesis Methods

The synthesis of N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 involves the reaction of 3-methylbenzenecarboximidamide with 4-bromo-2-methylphenol in the presence of acetic anhydride. The resulting product is then purified through crystallization to obtain N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 in its pure form. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the NF-κB pathway, which is involved in various diseases, including cancer, inflammatory disorders, and autoimmune diseases. N'-{[(4-bromo-2-methylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide 11-7082 has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of tumors in animal models. It has also been shown to reduce inflammation in various animal models of inflammatory diseases, including arthritis, colitis, and sepsis.